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Compound of Interest

Compound Name:
5-Bromo-4-nitrothiophene-2-

sulfonyl chloride

CAS No.: 64729-05-1

Cat. No.: B1524990

Get Quote

5-Bromo-4-nitrothiophene-2-sulfonyl chloride is a highly functionalized heterocyclic

compound poised as a significant building block for researchers in drug development. Its

structure is distinguished by a thiophene core, a privileged scaffold found in numerous FDA-

approved drugs, which is strategically decorated with three distinct and reactive functional

groups: a sulfonyl chloride, a bromo substituent, and a nitro group.[1] This trifecta of

functionalities offers a rich platform for chemical modification, enabling the synthesis of diverse

molecular libraries for screening and optimization.

The sulfonyl chloride group serves as a primary anchor for introducing a sulfonamide moiety, a

cornerstone pharmacophore in a vast array of therapeutics, including diuretics, antibiotics, and

anticonvulsants. The bromine atom provides a versatile handle for late-stage functionalization

via metal-catalyzed cross-coupling reactions, allowing for the systematic exploration of

structure-activity relationships (SAR).[1] Furthermore, the emerging role of nitroaromatic

sulfonyl derivatives as a novel class of antibacterials against drug-resistant pathogens imbues

this molecule with particular relevance in the urgent quest for new antimicrobial agents.[2][3]
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This guide, intended for researchers, scientists, and drug development professionals, provides

a comprehensive technical overview of 5-bromo-4-nitrothiophene-2-sulfonyl chloride,

covering its synthesis, chemical reactivity, supplier landscape, and critical safety protocols,

thereby equipping scientists with the knowledge to effectively leverage this potent scaffold in

their research endeavors.

Physicochemical Properties and Characterization
While 5-Bromo-4-nitrothiophene-2-sulfonyl chloride is a specialized reagent not as broadly

characterized in public literature as some of its analogues, its properties can be reliably

predicted based on its structure and data from similar compounds.

Property Data Source

CAS Number 64729-05-1 [4]

Molecular Formula C₄HBrClNO₄S₂ [4]

Molecular Weight 306.54 g/mol [4]

Appearance

Predicted to be a light yellow

to brown low-melting solid or

oil.

Purity Typically available at ≥95% [4]

Solubility

Insoluble in water; soluble in

chlorinated solvents (DCM,

chloroform) and other common

organic solvents.

[5]

Reactivity
Highly reactive and sensitive to

moisture and bases.
[5][6]

Spectroscopic Characterization (Expected):

¹H NMR: A single singlet is expected in the aromatic region (typically δ 8.0-9.0 ppm)

corresponding to the proton at the C3 position of the thiophene ring.
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¹³C NMR: Four distinct signals are expected for the thiophene ring carbons. The carbon

bearing the sulfonyl chloride group (C2) and the nitro group (C4) would be significantly

downfield.

IR Spectroscopy: Characteristic strong absorption bands would be observed for the sulfonyl

group (S=O stretches, ~1370 cm⁻¹ and ~1180 cm⁻¹), the nitro group (asymmetric and

symmetric NO₂ stretches, ~1550 cm⁻¹ and ~1350 cm⁻¹), and C-Br stretch (~600-500 cm⁻¹).

Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for the

presence of one bromine atom (⁷⁹Br/⁸¹Br, ~1:1 ratio) and one chlorine atom (³⁵Cl/³⁷Cl, ~3:1

ratio).

Synthesis and Mechanism
The synthesis of aryl sulfonyl chlorides is a well-established transformation in organic

chemistry. While a specific, peer-reviewed synthesis for 5-bromo-4-nitrothiophene-2-sulfonyl
chloride is not readily available, a highly plausible and robust route involves the direct

chlorosulfonation of a suitable precursor, 2-bromo-3-nitrothiophene. This method leverages the

strong activating and directing effects of the nitro group.

The underlying principle of this reaction is an electrophilic aromatic substitution. Chlorosulfonic

acid serves as the source of the electrophile, chlorosulfonium ion (⁺SO₂Cl), which attacks the

electron-rich thiophene ring. The nitro group is a powerful deactivating group, but it directs

incoming electrophiles to the meta-position. In the 2-bromo-3-nitrothiophene system, the C5

position is the most sterically accessible and electronically favorable site for substitution,

leading to the desired product.
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Figure 1: Proposed workflow for the synthesis of 5-Bromo-4-nitrothiophene-2-sulfonyl
chloride.

Exemplary Experimental Protocol:
Caution: This reaction should only be performed by trained chemists in a well-ventilated

chemical fume hood with appropriate personal protective equipment (PPE).

Preparation: In a three-necked, round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve 2-bromo-3-nitrothiophene (1.0 eq) in an inert

solvent such as dichloromethane.

Cooling: Cool the reaction mixture to 0-5 °C using an ice bath. This is critical to control the

exothermic reaction between the thiophene and chlorosulfonic acid.

Reagent Addition: Add chlorosulfonic acid (3.0-5.0 eq) dropwise to the stirred solution via the

dropping funnel, ensuring the internal temperature does not exceed 10 °C.

Reaction: After the addition is complete, allow the mixture to warm to room temperature and

stir for 2-4 hours, or until reaction completion is confirmed by TLC or LC-MS.

Workup: Carefully and slowly pour the reaction mixture onto crushed ice. This will quench

the excess chlorosulfonic acid and precipitate the product.

Isolation: The aqueous mixture is then transferred to a separatory funnel and extracted with

dichloromethane (3x). The combined organic layers are washed with brine, dried over

anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure

to yield the crude sulfonyl chloride.

Purification: The crude product can be purified by flash column chromatography if necessary,

though often the crude material is of sufficient purity for subsequent reactions.

Chemical Reactivity and Applications in Drug
Development
The utility of 5-bromo-4-nitrothiophene-2-sulfonyl chloride in drug discovery stems from its

three distinct reactive sites, which can be addressed selectively to generate a wide range of
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complex molecules.
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Figure 2: Reactivity hubs of the core molecule for applications in drug discovery.

Sulfonyl Chloride Group: This is the most reactive site, readily undergoing nucleophilic

substitution with primary and secondary amines to form stable sulfonamides. This reaction is

fundamental to creating libraries of potential enzyme inhibitors or receptor modulators.

Recent research has demonstrated the antibacterial efficacy of novel 5-bromo-N-

alkylthiophene-2-sulfonamides against clinically important pathogens like Klebsiella

pneumoniae.[7]

Bromo Group: The C-Br bond is a key asset for scaffold diversification. It is an ideal

substrate for a variety of palladium-catalyzed cross-coupling reactions. For instance, a

Suzuki coupling with an aryl boronic acid can introduce new aryl or heteroaryl rings,

significantly altering the steric and electronic properties of the molecule. This is a powerful

strategy in lead optimization to enhance potency, selectivity, or pharmacokinetic properties.

Nitro Group: The electron-withdrawing nitro group not only influences the reactivity of the

entire molecule but is also a pharmacophore of growing interest. Research into ortho-nitro

sulfonyl fluorides has revealed them to be a new pharmacophore for developing antibiotics

against drug-resistant Gram-negative bacteria.[2][3] The nitro group can also be chemically

reduced to an amine, which can then be further functionalized through acylation, alkylation,

or diazotization, opening up another dimension for chemical exploration.

Supplier Information and Pricing Analysis

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1524990/docs?utm_src=pdf-body-img#introduction-a-multifunctional-scaffold-for-modern-medicinal-chemistry
https://pmc.ncbi.nlm.nih.gov/articles/PMC11249070/
https://www.researchgate.net/publication/325639357_Nitro_Sulfonyl_Fluorides_are_a_new_pharmacophore_for_the_development_of_antibiotics
https://pubs.rsc.org/en/content/articlelanding/2018/me/c8me00011e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Bromo-4-nitrothiophene-2-sulfonyl chloride is a specialized chemical intermediate and is

not as widely stocked as simpler thiophene derivatives. Availability is often limited to specialty

chemical synthesis companies.

Supplier Compound
CAS
Number

Availability/
Notes

Indicative
Price
(Analogue)

Source

Synchem

5-Bromo-4-

nitrothiophen

e-2-sulfonyl

chloride

64729-05-1
Synthesis on

demand.

Price upon

request.
[4]

Sigma-

Aldrich

5-

Bromothioph

ene-2-

sulfonyl

chloride

55854-46-1

Stock item.

An analogue

lacking the

nitro group.

~$134 / 5 g [8]

Thermo

Scientific

5-

Bromothioph

ene-2-

sulfonyl

chloride

55854-46-1 Stock item. ~$118 / 5 g [9]

Fluorochem

5-bromo-4-

nitrothiophen

e-2-sulfonyl

chloride

N/A

Listed, likely

available in

small

quantities.

Price upon

request.

Matrix Fine

Chem

5-Chloro-4-

nitrothiophen

e-2-sulfonyl

chloride

58457-24-2

Stock item. A

close

structural

analogue.

Price upon

request.
[10]

The pricing structure reflects a reagent intended for research and development rather than bulk

manufacturing. For researchers needing the exact compound, a custom synthesis request to a

supplier like Synchem is the most direct route. For initial methodology development or

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1524990/docs?utm_src=pdf-body#introduction-a-multifunctional-scaffold-for-modern-medicinal-chemistry
https://www.synchem.de/product/5-bromo-4-nitrothiophene-2-sulfonyl-chloride/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/636223
https://www.fishersci.com/shop/products/5-bromothiophene-2-sulfonyl-chloride-96-thermo-scientific/AAA1467706
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/nitro/mm58457242
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


exploration of related chemical space, the more readily available and less expensive analogues

like 5-bromothiophene-2-sulfonyl chloride may be suitable starting points.

Handling, Storage, and Safety (EHS)
Sulfonyl chlorides are corrosive and moisture-sensitive reagents that demand strict handling

protocols. The presence of the nitro group may also confer additional hazards. All handling

should be based on a thorough risk assessment and adherence to the product's Safety Data

Sheet (SDS).[6][11]

Key Safety Precautions:

Engineering Controls: Always handle this compound inside a certified chemical fume hood to

avoid inhalation of dust or vapors.[11]

Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,

nitrile), and chemical splash goggles with a face shield for full protection.[8][12]

Moisture Sensitivity: The sulfonyl chloride group will readily hydrolyze upon contact with

water or moisture to form the corresponding sulfonic acid, releasing corrosive hydrochloric

acid (HCl) gas. Handle under an inert atmosphere (e.g., nitrogen or argon) and use dry

glassware and solvents.[6][11]

Incompatibilities: Avoid contact with strong bases, alcohols, and amines (unless intended for

reaction), as these can cause vigorous and exothermic reactions.
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Don full PPE:
Lab Coat, Gloves,

Goggles, Face Shield

Work in Fume Hood
Under Inert Atmosphere

Weigh Quickly
Avoid Inhalation

Use Dry Glassware
& Solvents

Store Tightly Sealed
Cool, Dry, Inert Gas

Dispose via Approved
Chemical Waste Program

Click to download full resolution via product page

Figure 3: Safe handling and storage workflow for sulfonyl chlorides.
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Storage: Store the container tightly sealed in a cool, dry, and well-ventilated area designated

for corrosive materials.[5][11] Storing under an inert atmosphere is highly recommended to

prolong shelf life. The material may darken over time, which could indicate some degradation.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[11][12]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[11][12]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[11]

Conclusion
5-Bromo-4-nitrothiophene-2-sulfonyl chloride represents a potent and versatile chemical

tool for the medicinal chemist. Its densely packed functionality allows for a multi-pronged

approach to drug design, enabling the rapid synthesis of sulfonamide libraries, extensive SAR

exploration through cross-coupling, and leveraging the intrinsic bioactivity of the nitrothiophene

core. While its specialized nature requires careful sourcing and rigorous handling, its potential

to unlock novel therapeutic candidates, particularly in the challenging field of antimicrobial

resistance, makes it a valuable scaffold for advanced drug discovery programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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